![molecular formula C7H12N2S B033956 2-Amino-4-isopropyl-5-methylthiazole CAS No. 101012-43-5](/img/structure/B33956.png)
2-Amino-4-isopropyl-5-methylthiazole
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Overview
Description
2-Amino-4-isopropyl-5-methylthiazole (AIMT) is an organic compound that belongs to the thiazole family of compounds. AIMT is a heterocyclic compound containing sulfur and nitrogen atoms in its structure and is used as a building block for various pharmaceuticals and other compounds. AIMT has been studied extensively for its various biochemical and physiological effects, and its potential applications in scientific research.
Mechanism of Action
Target of Action
It’s worth noting that thiazole compounds are often used in the synthesis of various pharmaceuticals .
Mode of Action
Thiazole compounds are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Thiazole compounds are known to be involved in a variety of biochemical processes .
Pharmacokinetics
The compound is a solid at room temperature and has a molecular weight of 15625 , which may influence its bioavailability.
Result of Action
Thiazole compounds are known to have a broad spectrum of pharmacological activity .
Action Environment
The compound is stable at room temperature , suggesting that it may be relatively resistant to environmental variations.
Safety and Hazards
Future Directions
The future directions for research into 2-Amino-4-isopropyl-5-methylthiazole and similar compounds are promising. These compounds are being studied for their potential use in the pharmaceutical sector, with a focus on developing new drugs that can decrease drug resistance and reduce unpleasant side effects .
properties
IUPAC Name |
5-methyl-4-propan-2-yl-1,3-thiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2S/c1-4(2)6-5(3)10-7(8)9-6/h4H,1-3H3,(H2,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTTMCOHWLSCDCV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N)C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
101012-43-5 |
Source
|
Record name | 5-methyl-4-(propan-2-yl)-1,3-thiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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